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Compound of Interest

Compound Name: Homocarbonyltopsentin

Cat. No.: B2951089 Get Quote

For research use only. Not for human or veterinary use.

This document provides essential guidance for the safe handling and disposal of

Homocarbonyltopsentin, a small-molecule TSL2-binding compound used in laboratory

research. While Homocarbonyltopsentin is not classified as a hazardous substance or

mixture according to the provided Safety Data Sheet (SDS), proper laboratory practices should

always be followed to ensure safety and minimize environmental impact.[1]

Chemical and Physical Properties
A summary of the known properties of Homocarbonyltopsentin is provided below. The lack of

complete data necessitates a cautious approach to handling and disposal.
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Property Value

Synonyms PK4C9

Formula C21H14N4O3

Molecular Weight 370.36 g/mol

Appearance Solid

Melting/Freezing Point >210°C

Relative Density 1.539 g/cm³

Water Solubility No data available

Decomposition Temperature No data available

Flash Point No data available

Data sourced from MedchemExpress Safety

Data Sheet.[1]

Handling and Personal Protective Equipment (PPE)
Before disposal, it is crucial to handle Homocarbonyltopsentin with appropriate care.

Engineering Controls: Use only in areas with adequate exhaust ventilation to avoid the

formation and inhalation of dust and aerosols.[1]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles.

Skin Protection: Wear protective gloves and a lab coat.

Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator.

Step-by-Step Disposal Procedure
Follow these steps for the proper disposal of Homocarbonyltopsentin waste.
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Waste Identification and Segregation:

Identify all waste streams containing Homocarbonyltopsentin, including pure compound,

contaminated labware (e.g., pipette tips, vials), and solutions.

Segregate Homocarbonyltopsentin waste from other chemical waste to avoid

unintended reactions.

Waste Collection and Storage:

Solid Waste: Collect unused solid Homocarbonyltopsentin and contaminated disposable

labware in a clearly labeled, sealed container. The label should include the chemical name

("Homocarbonyltopsentin") and a "Non-hazardous" designation.

Liquid Waste: For solutions containing Homocarbonyltopsentin, consult your institution's

chemical waste disposal guidelines. As a general rule, do not pour chemical solutions

down the drain unless explicitly permitted. Collect in a labeled, sealed, and non-reactive

waste container.

Store waste containers in a designated, well-ventilated area away from incompatible

materials.

Disposal:

Dispose of the collected waste through your institution's chemical waste disposal program.

Professional waste disposal services have the expertise to handle and dispose of

laboratory chemicals in compliance with local, state, and federal regulations.

Do not dispose of Homocarbonyltopsentin in regular trash or down the drain.

Spill and Emergency Procedures
In the event of a spill or accidental exposure, follow these procedures:

Spill:

Evacuate the immediate area.
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Ensure adequate ventilation.

Wear appropriate PPE.

For solid spills, carefully sweep or scoop the material to avoid creating dust and place it in

a labeled waste container.

For liquid spills, absorb with an inert material (e.g., vermiculite, sand) and place it in a

labeled waste container.

Clean the spill area thoroughly with soap and water.

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[1]

Skin Contact: Remove contaminated clothing and rinse the affected skin thoroughly with

water. Seek medical attention if irritation develops.[1]

Inhalation: Move to fresh air. If breathing is difficult, provide respiratory support. Seek

medical attention.[1]

Ingestion: Do NOT induce vomiting. Wash out the mouth with water and seek immediate

medical attention.[1]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Homocarbonyltopsentin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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